Cas no 112937-85-6 (4-(4-tert-butylphenyl)-1-hexylpiperidine)
112937-85-6 structure
Product Name:4-(4-tert-butylphenyl)-1-hexylpiperidine
CAS No:112937-85-6
MF:C21H35N
MW:301.509306192398
CID:2609806
PubChem ID:14010826
Update Time:2025-04-21
4-(4-tert-butylphenyl)-1-hexylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-tert-butylphenyl)-1-hexylpiperidine
- 112937-85-6
- DTXSID20554292
- DTXCID50505075
-
- Inchi: 1S/C21H35N/c1-5-6-7-8-15-22-16-13-19(14-17-22)18-9-11-20(12-10-18)21(2,3)4/h9-12,19H,5-8,13-17H2,1-4H3
- InChI Key: VJHSWXRJFKQBIF-UHFFFAOYSA-N
- SMILES: N1(CCCCCC)CCC(C2C=CC(=CC=2)C(C)(C)C)CC1
Computed Properties
- Exact Mass: 301.276950121Da
- Monoisotopic Mass: 301.276950121Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 3.2Ų
4-(4-tert-butylphenyl)-1-hexylpiperidine Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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